Cas no 76319-95-4 (2-(1-Methylhydrazino)pyrazine)

• Product Name: 2-(1-Methylhydrazino)pyrazine
• CAS No: 76319-95-4
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD05975001
• CID: 1028373
• PubChem ID: 2766301
• Update Time: 2025-11-01

2-(1-Methylhydrazino)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylhydrazinyl)pyrazine
• 1-methyl-1-pyrazin-2-ylhydrazine
• N-Methyl-N-pyrazin-2-yl-hydrazine
• 10X-0840
• EN300-1608313
• SCHEMBL2223270
• MFCD05975001
• 2-(1-methylhydrazin-1-yl)pyrazine
• 76319-95-4
• J-505393
• BDA31995
• 2-(1-Methylhydrazinyl)-pyrazine
• DTXSID50377577
• CS-0210534
• AKOS006291924
• SB38641
• 2-(1-methylhydrazino)pyrazine
• FT-0760181
• ZINDLWVBIZZAOY-UHFFFAOYSA-N
• G22047
• DB-075105
• 2-(1-Methylhydrazino)pyrazine

• MDL： MFCD05975001
• Inchi： 1S/C5H8N4/c1-9(6)5-4-7-2-3-8-5/h2-4H,6H2,1H3
• InChI Key： ZINDLWVBIZZAOY-UHFFFAOYSA-N
• SMILES： N(C)(C1C=NC=CN=1)N

Computed Properties

• Exact Mass: 124.074896272g/mol
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(1-Methylhydrazino)pyrazine

Introduction to 2-(1-Methylhydrazino)pyrazine (CAS No. 76319-95-4)

2-(1-Methylhydrazino)pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 76319-95-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound consists of a pyrazine core substituted with a 1-methylhydrazino functional group, which makes it a versatile intermediate in synthesizing various pharmacologically active agents.

The molecular structure of 2-(1-Methylhydrazino)pyrazine contributes to its reactivity, enabling it to participate in nucleophilic substitution reactions and coordinate with metal ions. These characteristics are particularly valuable in the design of metal-based drugs and catalysts, where such interactions play a crucial role in enhancing therapeutic efficacy. Recent studies have highlighted the compound's role in developing novel antiviral and anticancer agents, leveraging its ability to interfere with essential biological pathways.

In the realm of medicinal chemistry, 2-(1-Methylhydrazino)pyrazine has been explored as a precursor for synthesizing derivatives with enhanced bioavailability and targeted action. Researchers have demonstrated its utility in creating compounds that exhibit potent inhibitory effects on enzymes involved in inflammation and oxidative stress. These findings align with the growing interest in developing small-molecule inhibitors for treating chronic diseases such as diabetes and neurodegenerative disorders.

The compound's stability under various conditions makes it a promising candidate for industrial applications, particularly in the pharmaceutical sector. Its synthesis involves well-established chemical methodologies, ensuring scalability and cost-effectiveness. Advances in catalytic processes have further optimized the production of 2-(1-Methylhydrazino)pyrazine, allowing for higher yields and purer products. This improvement is critical for pharmaceutical manufacturers seeking reliable sources of high-quality intermediates.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 2-(1-Methylhydrazino)pyrazine derivatives with greater accuracy. Molecular docking studies have revealed its potential as a scaffold for designing drugs that target specific receptors or enzymes. These computational approaches complement experimental investigations, providing a comprehensive understanding of the compound's pharmacological properties.

The applications of 2-(1-Methylhydrazino)pyrazine extend beyond pharmaceuticals into materials science, where its coordination capabilities with transition metals are exploited in developing functional materials. For instance, complexes formed with palladium or platinum exhibit catalytic activity useful in organic transformations. Such interdisciplinary applications underscore the versatility of this compound and its relevance across multiple scientific domains.

Ongoing research continues to uncover new possibilities for 2-(1-Methylhydrazino)pyrazine, particularly in the context of green chemistry initiatives. Efforts to develop sustainable synthetic routes highlight the compound's importance as a building block for environmentally friendly drug development. Innovations in biocatalysis and solvent-free reactions are being explored to minimize waste and energy consumption during production.

The future prospects of 2-(1-Methylhydrazino)pyrazine remain promising, driven by its adaptability and broad range of potential uses. As scientific understanding evolves, new applications are likely to emerge, further solidifying its position as a key intermediate in chemical research and industrial manufacturing. Collaborative efforts between academia and industry will be essential to fully realize the therapeutic and material science potential of this compound.